Cas no 1094697-88-7 (2-amino-2-(2,6-difluorophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2,6-difluorophenyl)ethan-1-ol
• CAS No: 1094697-88-7
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5086949
• PubChem ID: 54593627
• Update Time: 2026-03-02

2-amino-2-(2,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,6-difluorophenyl)ethanol
• 2-amino-2-(2,6-difluorophenyl)ethan-1-ol
• Y12282
• AKOS005265560
• I(2)-Amino-2,6-difluorobenzeneethanol
• SCHEMBL8514646
• DTXSID201297551
• EN300-146618
• MFCD11213662
• BS-12259
• 1094697-88-7
• CHEMBL4578112

• Inchi： 1S/C8H9F2NO/c9-5-2-1-3-6(10)8(5)7(11)4-12/h1-3,7,12H,4,11H2
• InChI Key： FWVIIGPYZSXQGV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CO)N)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(2,6-difluorophenyl)ethan-1-ol

Professional Introduction to 2-amino-2-(2,6-difluorophenyl)ethan-1-ol (CAS No. 1094697-88-7)

2-amino-2-(2,6-difluorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1094697-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, featuring both an amino group and a fluorinated aromatic ring system. The structural motif of 2-amino-2-(2,6-difluorophenyl)ethan-1-ol positions it as a promising candidate for further exploration in drug discovery and molecular design.

The presence of fluorine atoms in the 2,6-difluorophenyl moiety is a critical feature that enhances the compound's potential biological activity. Fluorine substitution is a well-documented strategy in medicinal chemistry, often employed to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. In particular, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the aromatic ring, influencing interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of compounds like 2-amino-2-(2,6-difluorophenyl)ethan-1-ol with greater precision. Studies indicate that the fluorinated aromatic ring can serve as a key pharmacophore, contributing to selective binding interactions in biological systems. This has spurred interest in synthesizing derivatives of 1094697-88-7 to optimize its pharmacological profile for therapeutic applications.

The synthesis of 2-amino-2-(2,6-difluorophenyl)ethan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include nucleophilic substitution reactions, protection-deprotection techniques, and palladium-catalyzed cross-coupling reactions. The introduction of fluorine atoms often necessitates specialized reagents and conditions to ensure regioselectivity and minimize side reactions.

In the realm of medicinal biology, 1094697-88-7 has been explored as a potential scaffold for developing novel therapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The combination of an amino group and a fluorinated aromatic moiety provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The role of fluorine in modulating molecular interactions has also been highlighted in recent research on kinase inhibitors. Many successful drugs on the market contain fluorinated analogs that enhance binding affinity and reduce off-target effects. Given these precedents, 2-amino-2-(2,6-difluorophenyl)ethan-1-ol represents an intriguing starting point for designing next-generation kinase inhibitors with improved efficacy and selectivity.

Furthermore, the growing interest in fluorinated compounds extends beyond oncology applications. Researchers are investigating their potential use in antimicrobial agents, where fluoroaromatics have shown promise in overcoming drug resistance mechanisms. The structural features of 1094697-88-7 make it a versatile building block for generating libraries of compounds with diverse biological activities.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive molecules like CAS No. 1094697-88-7. By leveraging automated platforms, researchers can rapidly assess large collections of compounds for their ability to modulate specific biological pathways. This approach has been instrumental in uncovering novel leads for drug discovery programs.

From a chemical biology perspective, understanding the interactions between 2-amino-2-(2,6-difluorophenyl)ethan-1-ol and biological targets requires interdisciplinary collaboration between chemists and biologists. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry play crucial roles in elucidating molecular structures and mechanisms of action.

The future direction of research on 1094697-88-7 may involve exploring its potential as a prodrug or a precursor for more complex derivatives. Prodrug strategies can enhance bioavailability or target specificity by converting inactive precursors into active forms within vivo environments. This approach could be particularly valuable for delivering payloads to challenging disease targets.

In conclusion,CAS No 1094697 - 88 - 7 () serves as a compelling example of how structural modifications can influence biological activity at the molecular level. The combination of an amino group with a fluorinated aromatic ring offers unique opportunities for drug design, particularly when integrated into larger pharmacophoric frameworks designed for therapeutic intervention.* *Ongoing studies continue to refine synthetic methodologies* *and expand* *the biological evaluation* *of this compound,* *ensuring its relevance* *in modern pharmaceutical research.*